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Abstract
Chloromethanol (CH₂ClO), a highly reactive and transient chemical intermediate, plays a

pivotal role in various synthetic transformations, most notably in chloromethylation reactions. Its

fleeting existence makes direct study challenging, necessitating specialized techniques for its

generation, detection, and characterization. This technical guide provides a comprehensive

overview of chloromethanol, consolidating available data on its formation, spectroscopic

signature, reactivity, and the experimental protocols employed to investigate this elusive

species. This document is intended to serve as a valuable resource for researchers in organic

synthesis, medicinal chemistry, and drug development who may encounter or wish to utilize the

unique reactivity of this intermediate.

Introduction
Reactive intermediates are short-lived, high-energy species that are generated during a

chemical reaction and are subsequently converted into other molecules. Understanding the

nature and behavior of these transients is fundamental to elucidating reaction mechanisms and

developing novel synthetic methodologies. Chloromethanol, the simplest α-chloro alcohol, is a

prime example of such a species. While its stable isomer, methyl hypochlorite (CH₃OCl), is

well-documented, chloromethanol's existence is ephemeral, primarily implicated as the key

electrophilic species in chloromethylation reactions of aromatic and other nucleophilic

compounds.[1][2] Its high reactivity stems from the polarization of the carbon-chlorine bond,
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facilitated by the adjacent hydroxyl group, rendering the carbon atom highly susceptible to

nucleophilic attack.

This guide will delve into the methods of generating chloromethanol, the spectroscopic

evidence confirming its transient existence, its characteristic reactivity profile, and the

computational studies that provide theoretical support for its observed properties.

Generation of Chloromethanol
The generation of chloromethanol as a reactive intermediate is typically achieved in situ, and

its transient nature means it is consumed as it is formed. The primary methods for its

generation are the reaction of formaldehyde with hydrogen chloride and the photolysis of

specific precursors in an inert matrix.

Reaction of Formaldehyde and Hydrogen Chloride
The most common route to generating chloromethanol is the acid-catalyzed reaction of

formaldehyde with hydrogen chloride.[1][2] This equilibrium reaction forms the basis of the

Blanc chloromethylation, where an aromatic substrate is reacted with formaldehyde and HCl in

the presence of a Lewis acid catalyst like zinc chloride.[3]

Reaction Pathway:

The reaction proceeds via protonation of the formaldehyde oxygen, which enhances the

electrophilicity of the carbonyl carbon. Subsequent nucleophilic attack by the chloride ion yields

chloromethanol.
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Step 1: Protonation of Formaldehyde

Step 2: Nucleophilic Attack
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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